(E)-N-(3-methyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-(3-methyl-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-ylidene)-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C21H21N3O6S2/c1-23-16-12-17-18(30-11-10-29-17)13-19(16)31-21(23)22-20(25)14-2-4-15(5-3-14)32(26,27)24-6-8-28-9-7-24/h2-5,12-13H,6-11H2,1H3
• InChI Key: MYOKRRLRTIKXGN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC3=C(C=C2SC1=NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5)OCCO3
• Molecular Formula: C21H21N3O6S2
• Molecular Weight: 475.5 g/mol

Description

(E)-N-(3-methyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C21H21N3O6S2 and its molecular weight is 475.53. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Analgesic Agents

Research has shown that derivatives similar to the queried compound, particularly benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, exhibit anti-inflammatory and analgesic properties. These compounds have been screened for cyclooxygenase inhibition (COX-1/COX-2) and demonstrated significant analgesic and anti-inflammatory activities, indicating their potential use in developing new therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Redox-Annulation in Heterocyclic Compound Synthesis

The creation of polycyclic imidazolidinone derivatives via redox-annulation of α-ketoamides with cyclic secondary amines, such as morpholine, is a notable application in synthetic chemistry. This approach, facilitating the synthesis of complex heterocyclic compounds, illustrates the versatility of using morpholine and similar structures in complex organic synthesis (Zhengbo Zhu, Xin Lv, Jason E Anesini, D. Seidel, 2017).

Antioxidant Activity in Drug Toxicity Mitigation

In the context of drug toxicity, particularly acetaminophen-induced hepatotoxicity, benzothiazole derivatives have been investigated for their antioxidant properties. Compounds with benzothiazole cores have shown promising results in scavenging free radicals and mitigating oxidative stress, highlighting their potential in protective strategies against drug-induced liver injury (Laura C. Cabrera-Pérez, I. Padilla-Martínez, A. Cruz, J. Mendieta-Wejebe, F. Tamay-Cach, M. Rosales-Hernández, 2016).

Novel Norepinephrine Inhibitors

Research into benzothiazole derivatives has led to the discovery of new series of compounds acting as potent and selective inhibitors of the norepinephrine transporter. This finding is significant for the development of treatments for pain, highlighting the utility of these compounds in neurological research (D. O'Neill et al., 2011).